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Compound of Interest

Lurasidone Metabolite 14283
Compound Name:

hydrochloride

Cat. No. B602669

For Research Use Only. Not for use in humans.

These application notes provide detailed protocols for the preparation of Lurasidone
Metabolite 14283 hydrochloride solutions for in vitro and in vivo research applications.
Lurasidone Metabolite 14283 hydrochloride is a major active metabolite of Lurasidone, an
atypical antipsychotic agent.[1][2]
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Chemical Name

(3aR,4S,5R,7S,7aS)-rel-2-
[(1R,2R)-2-[[4-(1,2-
benzisothiazol-3-yl)-1-
piperazinyllmethyl]jcyclohexyl]
methyl]hexahydro-5-hydroxy-
4,7-methano-1H-isoindole-
1,3(2H)-dione hydrochloride

[3]

Molecular Formula C2sH37CIN4O3S [1]
Molecular Weight 545.14 g/mol [1]
CAS Number 186204-32-0 [1]
Appearance A solid[3]

Store at -20°C in a sealed
Storage container, away from moisture.

[1]

Solubility

Lurasidone Metabolite 14283 hydrochloride exhibits solubility in various solvent systems,

making it suitable for a range of experimental designs.

itra Solubili

Solvent Concentration Notes Reference
100 mg/mL (183.44 Requires sonication to

Ethanol ) [1]
mM) fully dissolve.

Chloroform Soluble - [3]

In Vivo Solubility Formulations
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Formulation

Achievable
Concentration

Notes

Reference

10% Ethanol, 40%

PEG300, 5% Tween-

80, 45% Saline

> 2.5 mg/mL (4.59
mM)

A clear solution is

obtained.

[1](2]

10% Ethanol, 90%
(20% SBE-B-CD in

Saline)

> 2.5 mg/mL (4.59
mM)

A clear solution is

obtained.

[1](2]

10% Ethanol, 90%
Corn Ol

> 2.5 mg/mL (4.59
mM)

A clear solution is

obtained.

[1](2]

Experimental Protocols

Note: Always use sterile techniques and appropriate personal protective equipment (PPE)

when handling chemical compounds.

Preparation of a 10 mM Stock Solution for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution in ethanol.

Materials:

Lurasidone Metabolite 14283 hydrochloride powder

Ethanol (anhydrous)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

o Weigh out the required amount of Lurasidone Metabolite 14283 hydrochloride. For 1 mL

of a 10 mM solution, you will need 5.45 mg.
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e Add the powder to a sterile microcentrifuge tube.

o Add the appropriate volume of ethanol to the tube. For a 10 mM solution, this would be 1 mL
for every 5.45 mg of compound.

» Vortex the tube vigorously for 1-2 minutes.

o Place the tube in an ultrasonic bath until the solid is completely dissolved, resulting in a clear
solution.[1]

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

 Store the stock solution at -80°C for up to 6 months or at -20°C for up to 1 month.[2]

Preparation of a 2.5 mg/mL Working Solution for In Vivo
Use (PEG300/Tween-80 Formulation)

This protocol details the preparation of a ready-to-use solution for in vivo administration.

Materials:

Lurasidone Metabolite 14283 hydrochloride powder

» Ethanol (anhydrous)

« PEG300

e Tween-80

» Saline (sterile, 0.9% NaCl)

e Sterile conical tubes

e \ortex mixer

Procedure:
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e Prepare a stock solution of Lurasidone Metabolite 14283 hydrochloride in ethanol (e.g.,
25 mg/mL).

o To prepare 1 mL of the final working solution, follow these steps in order, ensuring each
component is fully mixed before adding the next[2]:

o Add 100 pL of the 25 mg/mL ethanol stock solution to a sterile conical tube.
o Add 400 pL of PEG300 and mix thoroughly.

o Add 50 pL of Tween-80 and mix thoroughly.

o Add 450 L of saline to bring the final volume to 1 mL.

» Vortex the final solution until it is clear and homogenous.[1] If precipitation occurs, gentle
heating and/or sonication can be used to aid dissolution.[2]

» This formulation is now ready for in vivo administration.

Signaling Pathway and Experimental Workflow

Lurasidone and its active metabolites exert their effects primarily through interactions with
dopamine and serotonin receptors.[4][5] Lurasidone is an antagonist at dopamine D2 and
serotonin 5-HT2A and 5-HT7 receptors, and a partial agonist at the 5-HT1A receptor.[4] This
profile is believed to contribute to its antipsychotic and antidepressant effects.
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Caption: Proposed signaling pathway of Lurasidone Metabolite 14283.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Lurasidone
Metabolite 14283 Hydrochloride Solution Preparation]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b602669#lurasidone-metabolite-14283-
hydrochloride-solution-preparation-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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